4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(2-chlorophenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2-chlorophenyl)-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H8Cl2F3N3S/c16-9-3-1-2-4-11(9)22-14-23-12(7-24-14)13-10(17)5-8(6-21-13)15(18,19)20/h1-7H,(H,22,23)
• InChI Key: SWHLGNLHPQIMPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NC(=CS2)C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl
• Molecular Formula: C15H8Cl2F3N3S
• Molecular Weight: 390.2 g/mol

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The major use of TFMP derivatives is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of analogues was accomplished by arylation of the requisite Boc-protected amine cores with 3-trifluorophenyl iodide utilizing the 2-isobutyrylcyclohexanone/CuI system, followed by 1,1′-thiocarbonyldiimidazole-assisted coupling with 4-methylpyridin-2-amine.

Molecular Structure Analysis

Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include arylation, coupling, and post-translational modifications.

Physical And Chemical Properties Analysis

The unique physicochemical properties of fluorine (van der Waals radius, 1.47Å), which, sterically, is the next smallest atom after hydrogen (van der Waals radius, 1.20Å) but the atom with the largest electronegativity (3.98), contribute to the biological activities of fluorine-containing compounds.

Scientific Research Applications

Agrochemicals

TFMP derivatives, including the compound , are widely used in the agrochemical industry. . .

Pharmaceuticals

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Veterinary Medicine

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Organic Synthesis

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Fluorinated Compounds

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Future Applications

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Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

This compound can cause serious eye irritation, skin irritation, and may be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The demand for TFMP derivatives has been increasing steadily in the last 30 years.